Cas no 1361850-26-1 (2,4-Dichloro-4'-trifluoromethoxy-biphenyl)

• Product Name: 2,4-Dichloro-4'-trifluoromethoxy-biphenyl
• CAS No: 1361850-26-1
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4790184
• Update Time: 2025-05-19

2,4-Dichloro-4'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-4'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-9-3-6-11(12(15)7-9)8-1-4-10(5-2-8)19-13(16,17)18/h1-7H
• InChI Key： WNCXLZYSROFWRB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 305.983
• Monoisotopic Mass: 305.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Dichloro-4'-trifluoromethoxy-biphenyl

Comprehensive Overview of 2,4-Dichloro-4'-trifluoromethoxy-biphenyl (CAS No. 1361850-26-1)

2,4-Dichloro-4'-trifluoromethoxy-biphenyl (CAS No. 1361850-26-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique biphenyl structure with chloro and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 2,4-Dichloro-4'-trifluoromethoxy-biphenyl", "applications of biphenyl derivatives", and "CAS 1361850-26-1 uses", reflecting the growing interest in this molecule.

The molecular structure of 2,4-Dichloro-4'-trifluoromethoxy-biphenyl features a biphenyl core with two chlorine atoms at the 2 and 4 positions and a trifluoromethoxy group at the 4' position. This arrangement imparts distinct electronic and steric effects, which are crucial for its reactivity and applications. The compound's lipophilicity and electron-withdrawing properties are often highlighted in discussions about its role in designing advanced materials or bioactive molecules. Searches related to "biphenyl derivatives in drug discovery" and "fluorinated compounds in agrochemicals" underscore its relevance in cutting-edge research.

In the pharmaceutical industry, 2,4-Dichloro-4'-trifluoromethoxy-biphenyl is explored as a building block for potential therapeutic agents. Its fluorinated and chlorinated moieties are known to enhance metabolic stability and binding affinity, making it a candidate for drug development. Queries such as "role of halogenated biphenyls in medicine" and "CAS 1361850-26-1 in drug synthesis" are common among researchers seeking to leverage its properties. Additionally, the compound's potential in agrochemicals is evident from searches like "biphenyl-based pesticides" and "trifluoromethoxy compounds in crop protection".

From a material science perspective, 2,4-Dichloro-4'-trifluoromethoxy-biphenyl is investigated for its utility in organic electronics and liquid crystals. The trifluoromethoxy group contributes to low dielectric constants and high thermal stability, which are desirable traits for advanced materials. Popular search terms such as "fluorinated biphenyls in OLEDs" and "CAS 1361850-26-1 material applications" reflect this niche interest. The compound's versatility aligns with the broader trend of incorporating halogenated and fluorinated motifs in functional materials.

Environmental and regulatory considerations also play a role in the discourse around 2,4-Dichloro-4'-trifluoromethoxy-biphenyl. While the compound is not classified as hazardous, its persistence and bioaccumulation potential are topics of scrutiny. Searches like "environmental impact of halogenated biphenyls" and "sustainable synthesis of CAS 1361850-26-1" indicate a growing emphasis on green chemistry approaches. Researchers are increasingly exploring catalytic methods and solvent-free reactions to minimize ecological footprints.

In conclusion, 2,4-Dichloro-4'-trifluoromethoxy-biphenyl (CAS No. 1361850-26-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the chloro and trifluoromethoxy groups, make it a subject of ongoing research and innovation. As interest in halogenated and fluorinated compounds continues to rise, this biphenyl derivative remains a key player in advancing scientific and industrial endeavors.